Cas no 98430-07-0 (N-methyl-N-(propan-2-yl)propanamide)

N-methyl-N-(propan-2-yl)propanamide is a tertiary amide compound characterized by its branched alkyl substituents, which influence its solubility and reactivity. The presence of both methyl and isopropyl groups on the nitrogen atom enhances steric hindrance, potentially improving stability against hydrolysis compared to simpler amides. This structural feature also affects its polarity, making it useful as an intermediate in organic synthesis, particularly in reactions requiring controlled nucleophilicity. Its moderate lipophilicity may be advantageous in applications involving non-aqueous solvents or phase-transfer processes. The compound's defined molecular structure allows for predictable behavior in synthetic pathways, offering consistency in research and industrial applications.

N-methyl-N-(propan-2-yl)propanamide structure

98430-07-0 structure

Product Name:N-methyl-N-(propan-2-yl)propanamide

CAS No:98430-07-0

MF:C₇H₁₅NO

MW:129.200102090836

CID:4667818

PubChem ID:18968516

Update Time:2025-10-22

N-methyl-N-(propan-2-yl)propanamide Chemical and Physical Properties

Names and Identifiers

- N-methyl-N-(propan-2-yl)propanamide
- Inchi： 1S/C7H15NO/c1-5-7(9)8(4)6(2)3/h6H,5H2,1-4H3
- InChI Key： FUNWARJNYBEYBG-UHFFFAOYSA-N
- SMILES： C(N(C)C(C)C)(=O)CC

Computed Properties

Exact Mass: 129.115364102g/mol
Monoisotopic Mass: 129.115364102g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 9
Rotatable Bond Count: 2
Complexity: 99.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 20.3Å²

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